Cas no 1192-07-0 (1,2-oxazolidin-3-one)

• Product name: 1,2-oxazolidin-3-one
• CAS No: 1192-07-0
• MF: C₃H₅NO₂
• MW: 87.077300786972
• MDL: MFCD11878032
• CID: 195413
• PubChem ID: 192737

1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• Isoxazolidin-3-one
• 3-Isoxazolidinone
• 1,2-Oxazolidin-3-one
• DTXSID60152332
• MFCD11878032
• MB10654
• 3-Isoxazolidone
• QXDOFVVNXBGLKK-UHFFFAOYSA-N
• CHEBI:178224
• 1192-07-0
• isoxazolidinone
• hydroxyisoxazoline
• AKOS016012379
• DS-2864
• A892623
• CS-W019350
• EN300-216213
• 4,5-Dihydro-3(2H)-isoxazolone
• DTXCID2074823
• DB-334343
• A11072
• 1,2-oxazolidin-3-one

• MDL： MFCD11878032
• Inchi： InChI=1S/C3H5NO2/c5-3-1-2-6-4-3/h1-2H2,(H,4,5)
• InChI Key： QXDOFVVNXBGLKK-UHFFFAOYSA-N
• SMILES： O=C1NOCC1

Computed Properties

• Exact Mass: 87.03205
• Monoisotopic Mass: 87.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 71.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.436
• PSA: 38.33

1,2-oxazolidin-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 1,2-oxazolidin-3-one

1,2-Oxazolidin-3-one: A Comprehensive Overview

The compound with CAS No. 1192-07-0, commonly referred to as 1,2-Oxazolidin-3-one, is a heterocyclic organic compound that has garnered significant attention in various fields of chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are five-membered rings consisting of two oxygen atoms and three carbon atoms. The 1,2-Oxazolidin-3-one structure is characterized by a lactam group, making it a cyclic amide with unique chemical properties.

1,2-Oxazolidin-3-one has been extensively studied for its role in organic synthesis and its potential applications in drug discovery. Recent research has highlighted its ability to serve as a versatile building block in the construction of complex molecules. For instance, studies have demonstrated that 1,2-Oxazolidin-3-one can be used as a precursor for the synthesis of β-lactam antibiotics, a class of drugs that includes penicillins and cephalosporins. This finding underscores its importance in the pharmaceutical industry.

In addition to its role in drug synthesis, 1,2-Oxazolidin-3-one has also been explored for its potential in materials science. Researchers have investigated its use as a component in polymerizable systems, where it can contribute to the formation of high-performance materials with tailored properties. This application is particularly promising given the increasing demand for sustainable and functional materials in industries such as electronics and automotive manufacturing.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic structure and reactivity of 1,2-Oxazolidin-3-one. Quantum mechanical studies have revealed that the compound exhibits a high degree of conjugation within its ring system, which influences its reactivity and stability. These insights have paved the way for more efficient synthetic routes and novel applications.

Moreover, 1,2-Oxazolidin-3-one has been implicated in bioorganic chemistry as a potential scaffold for enzyme inhibitors. Its ability to form hydrogen bonds and interact with biological targets makes it an attractive candidate for drug design. Current research efforts are focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

In conclusion, 1,2-Oxazolidin-3-one (CAS No. 1192-07-0) is a multifaceted compound with applications spanning organic synthesis, pharmaceuticals, materials science, and biochemistry. Its unique chemical properties and versatility make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its structure and function, the significance of this compound is expected to grow further in both academic and industrial settings.